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This technical guide provides an in-depth examination of the behavioral and physiological

responses of the male codling moth, Cydia pomonella, to its primary sex pheromone

component, (E,E)-8,10-dodecadien-1-ol, commonly known as Codlemone. Understanding

these intricate responses is crucial for the development of effective and sustainable pest

management strategies, including mating disruption and attract-and-kill techniques. This

document summarizes key quantitative data, details common experimental protocols, and

visualizes the underlying biological pathways.

Behavioral Responses to Codlemone Plumes
Male codling moths exhibit a distinct and sequential behavioral repertoire upon encountering a

Codlemone plume. This response is critical for locating a calling female for mating. The typical

upwind flight path is not a simple direct line but a complex series of maneuvers guided by the

filamentous structure of the pheromone plume. The ultimate goal of this searching behavior is

to reach the plume source, which in a natural context would be a female moth.[1] In pest

management scenarios, this source is often a synthetic lure.[2][3]

The primary mechanism of mating disruption using synthetic pheromones is often described as

"competitive attraction" or "false-plume-following," where synthetic dispensers compete with

calling females for male attention.[2][4] High concentrations of synthetic pheromone can also

lead to sensory overload, inhibiting the male's ability to locate any pheromone source.[1][5]
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Influence of Host Plant Volatiles
The behavioral response to Codlemone is significantly modulated by the presence of host

plant volatiles, particularly pear ester (ethyl (E,Z)-2,4-decadienoate).[6] This kairomone, emitted

by host fruit, acts synergistically with Codlemone, enhancing the attraction of male moths.[6]

This synergy is not just behavioral but is also reflected at the neurological level, where olfactory

neurons for both compounds project to the same processing center in the male brain.[6] The

addition of pear ester to Codlemone lures can increase trap captures of both male and female

moths.[3]

Quantitative Behavioral and Electrophysiological
Data
The following tables summarize quantitative data from various studies on the behavioral and

electrophysiological responses of male codling moths to Codlemone and other

semiochemicals.

Table 1: Wind Tunnel Behavioral Responses of Male Codling Moths to Codlemone
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Lure
Compositio
n

Concentrati
on

% Taking
Flight

% Upwind
Flight

% Source
Contact

Reference

Codlemone 10 µg Not Reported Not Reported

Data reported

as mean

location of

first contact

[7]

Codlemone 0.1 mg

Near

elimination of

orientation

after pre-

exposure

Near

elimination of

orientation

after pre-

exposure

Not Reported [8]

Codlemone +

Pear Ester

(1:1)

0.1 mg

No difference

from

Codlemone

alone after

pre-exposure

No difference

from

Codlemone

alone after

pre-exposure

Not Reported [8]

Table 2: Electroantennogram (EAG) Responses of Male Codling Moths to Codlemone and

Analogs
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Compound Dose
Relative EAG
Response (%
of Codlemone)

Notes Reference

Codlemone Not Specified 100
Main pheromone

component
[9]

F(10,11)-

codlemone
Not Specified ~100

Fluorinated

analog, not

significantly

different from

Codlemone

[9]

Cl-codlemone Not Specified
Significant

response

Chlorinated

analog
[9]

(E,Z)-8,10-

dodecadien-1-ol

10x dose of

Codlemone

Comparable to

Codlemone

Geometric

isomer
[10]

(Z,E)-8,10-

dodecadien-1-ol

10x dose of

Codlemone

Comparable to

Codlemone

Geometric

isomer
[10]

(Z,Z)-8,10-

dodecadien-1-ol

10x dose of

Codlemone

Comparable to

Codlemone

Geometric

isomer
[10]

Table 3: Field Trap Captures with Different Lure Compositions
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Lure Type Lure Loading
Mean Trap
Capture
(Moths/trap)

Orchard
Condition

Reference

Codlemone
11 - 67 µ g/day

release rate

Not significantly

different within

this range

Non-mating

disruption
[11]

Codlemone
11 - 134 µ g/day

release rate

Decreasing

linear trend

Non-mating

disruption
[11]

Pear Ester 0.1 mg

Lower than 10.0

and 50.0 mg

lures

Mating disruption [12]

Pear Ester 10.0 mg

Significantly

higher than 0.1

mg lure

Mating disruption [12]

Pear Ester 50.0 mg

Significantly

higher than 0.1

mg lure

Mating disruption [12]

Codlemone Not Specified

Higher than pear

ester in first flight

(2000)

Mating disruption [13]

Pear Ester Not Specified

Higher than

codlemone in

first flight (2001,

2002)

Mating disruption [13]

Experimental Protocols
Detailed methodologies are essential for the replication and validation of research findings. The

following sections describe standard protocols for key experiments in the study of codling moth

olfaction and behavior.

Wind Tunnel Bioassay
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Wind tunnel assays are the gold standard for studying the flight behavior of moths in response

to a pheromone plume under controlled conditions.

Objective: To quantify the behavioral responses (e.g., activation, upwind flight, source contact)

of male codling moths to a Codlemone-baited lure.

Materials:

Plexiglass wind tunnel (e.g., 230 cm x 90 cm x 90 cm) with controlled airflow (e.g., 0.3 m/s),

temperature (e.g., 25-26°C), humidity (e.g., 75% r.h.), and lighting (e.g., 0.3 lux red light).[14]

Pheromone lure (e.g., rubber septum or filter paper) loaded with a known quantity of

synthetic Codlemone.[7][14]

Release cage for individual male moths.[14]

Video recording equipment for behavioral analysis.

Procedure:

Acclimation: Place naive male moths (e.g., 24-96 hours old) individually in release cages and

allow them to acclimate to the wind tunnel conditions for at least 60 minutes before the

scotophase (dark period).[14][15]

Lure Placement: Position the Codlemone lure at the upwind end of the wind tunnel.[14]

Moth Release: Introduce a single male moth into the downwind end of the tunnel.[14]

Observation: Record the moth's behavior for a set period (e.g., 2 minutes).[14] Behavioral

parameters to score include:

Taking Flight (TF): The moth initiates flight.

Orientation Flight (OR): The moth flies upwind in a zigzagging pattern within the plume.

Halfway Upwind (HW): The moth successfully navigates to the midpoint of the tunnel.
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Source Approach (APP): The moth comes within a defined distance (e.g., 10 cm) of the

lure.

Source Contact/Landing (LA): The moth lands on or makes contact with the lure or its

immediate vicinity.[14]

Data Analysis: Analyze the percentage of moths exhibiting each behavior. Statistical tests

(e.g., chi-square) can be used to compare responses to different treatments.

Electroantennography (EAG)
EAG measures the overall electrical response of the entire antenna to an odorant stimulus,

providing a measure of the sensitivity of the antennal olfactory receptor neurons.

Objective: To determine the relative sensitivity of the male codling moth antenna to Codlemone
and its analogs.

Materials:

Male codling moth antenna.

Micromanipulator and electrodes (recording and reference).

Amplifier and data acquisition system (e.g., Syntech).[16]

Air stimulus controller for delivering precise puffs of odorized air.

Odorant cartridges containing known concentrations of test compounds.

Procedure:

Antenna Preparation: Excise an antenna from a male moth and mount it between the

recording and reference electrodes.

Stimulus Delivery: Deliver a puff of clean, humidified air over the antenna, followed by a puff

of air passed through a cartridge containing the test compound (e.g., Codlemone).

Recording: Record the resulting depolarization (negative voltage change) of the antenna.
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Data Analysis: Measure the amplitude of the EAG response in millivolts. Normalize

responses to a standard compound (e.g., Codlemone) to compare the relative activity of

different chemicals. Cross-adaptation experiments, where the antenna is continuously

exposed to one compound while being stimulated by another, can determine if different

compounds are detected by the same receptor neurons.[9]

Single Sensillum Recording (SSR)
SSR is a refined electrophysiological technique that allows for the recording of action potentials

from individual olfactory sensory neurons (OSNs) housed within a single sensillum on the

antenna. This provides detailed information about the specificity of individual neuron types.

Objective: To characterize the response spectra of different types of OSNs on the male codling

moth antenna to Codlemone and other compounds.

Materials:

Same as for EAG, with the addition of a sharpened tungsten recording electrode.

Procedure:

Preparation: A male moth is immobilized, and the antenna is stabilized.

Recording: The tungsten electrode is carefully inserted at the base of a sensillum to make

contact with the neuron(s) within.

Stimulation and Recording: A continuous stream of humidified air is passed over the

antenna. Puffs of air carrying the test odorants are injected into this airstream. The firing rate

(action potentials or "spikes" per second) of the neuron is recorded before, during, and after

the stimulus.

Data Analysis: The change in spike frequency in response to the stimulus is quantified. This

allows for the classification of neurons based on their sensitivity and specificity to different

compounds. For example, studies have identified OSNs specifically tuned to Codlemone,

while others respond to codlemone acetate or the plant volatile α-farnesene.[10][16]

Visualizations of Pathways and Workflows
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The following diagrams, generated using the DOT language, illustrate key processes in the

study of codling moth behavioral response.

Preparation Phase

Execution Phase

Analysis Phase

1. Rear Moth Larvae to Adulthood

2. Select Naive Males (24-96h old)

3. Acclimate Moths to Tunnel Conditions

6. Release Male Downwind

4. Prepare Codlemone Lure

5. Place Lure in Wind Tunnel

7. Record Behavior (2 min)

8. Score Behavioral Sequence

9. Aggregate Data for All Moths

10. Statistical Analysis

11. Draw Conclusions
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Caption: Workflow for a wind tunnel bioassay.
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Caption: Pheromone signaling pathway in male codling moth.

The information presented in this guide highlights the complexity of the male codling moth's

response to Codlemone. From the initial detection at the antenna to the intricate processing in

the brain that results in a specific flight pattern, each step offers potential targets for innovative

pest control strategies. A thorough understanding of these mechanisms is paramount for the

development of next-generation, behavior-modifying pest management tools.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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